Cas no 1427205-89-7 (1-(1,3-benzodioxol-4-yl)-2-(1-pyrrolidinyl)-1-Pentanone)

• Product Name: 1-(1,3-benzodioxol-4-yl)-2-(1-pyrrolidinyl)-1-Pentanone
• CAS No: 1427205-89-7
• Molecular Formula: C₁₆H₂₁NO₃
• Molecular Weight: 275.3428
• CID: 5053072

1-(1,3-benzodioxol-4-yl)-2-(1-pyrrolidinyl)-1-Pentanone Properties

Names and Identifiers

• 2,3-Methylenedioxypyrovalerone
• 2,3-Methylenedioxy pyrovalerone
• 2,3-Mdpv
• J3.591.575C
• Q27268564
• 1-(1,3-Benzodioxole-4-yl)-2-pyrrolizino-1-pentanone
• 1-(1,3-benzodioxol-4-yl)-2-(1-pyrrolidinyl)-1-pentanone
• 1-Pentanone, 1-(1,3-benzodioxol-4-yl)-2-(1-pyrrolidinyl)-

• InChIKey： LBRDQHPPVAYKTK-UHFFFAOYSA-N
• Inchi： 1S/C16H21NO3/c1-2-6-13(17-9-3-4-10-17)15(18)12-7-5-8-14-16(12)20-11-19-14/h5,7-8,13H,2-4,6,9-11H2,1H3
• SMILES： O=C(C1C=CC=C2C=1OCO2)C(CCC)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 341
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones